(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S,3R)-2-[[(2S,3S)-2-[[(2S)-2-[[[(2S)-1-[(2S)-2-[[2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-6-amino-2-[[(2S)-2-amino-1-hydroxy-3-phenylpropylidene]amino]-1-hydroxyhexylidene]amino]-1-hydroxy-3-sulfanylpropylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxy-3-(1H-indol-3-yl)propylidene]amino]-1,5-dihydroxy-5-iminopentylidene]amino]-1-hydroxy-3-(1H-indol-3-yl)propylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxy-4-methylsulfanylbutylidene]amino]-1-hydroxyhexylidene]amino]-1-hydroxyhexylidene]amino]-1-hydroxy-4-methylpentylidene]amino]-1-hydroxyethylidene]amino]propanoyl]pyrrolidin-2-yl]-hydroxymethylidene]amino]-1,3-dihydroxypropylidene]amino]-1-hydroxy-3-methylpentylidene]amino]-1,3-dihydroxybutylidene]amino]-1-hydroxy-3-sulfanylpropylidene]amino]-1-hydroxy-3-methylbutylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxypropylidene]amino]-3-phenylpropanoic acid

Specification

• CAS No.: 151186-19-5
• Molecular Formula: C8H10OS
• Molecular Weight: 0
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S,3R)-2-[[(2S,3S)-2-[[(2S)-2-[[[(2S)-1-[(2S)-2-[[2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-6-amino-2-[[(2S)-2-amino-1-hydroxy-3-phenylpropylidene]amino]-1-hydroxyhexylidene]amino]-1-hydroxy-3-sulfanylpropylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxy-3-(1H-indol-3-yl)propylidene]amino]-1,5-dihydroxy-5-iminopentylidene]amino]-1-hydroxy-3-(1H-indol-3-yl)propylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxy-4-methylsulfanylbutylidene]amino]-1-hydroxyhexylidene]amino]-1-hydroxyhexylidene]amino]-1-hydroxy-4-methylpentylidene]amino]-1-hydroxyethylidene]amino]propanoyl]pyrrolidin-2-yl]-hydroxymethylidene]amino]-1,3-dihydroxypropylidene]amino]-1-hydroxy-3-methylpentylidene]amino]-1,3-dihydroxybutylidene]amino]-1-hydroxy-3-sulfanylpropylidene]amino]-1-hydroxy-3-methylbutylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxypropylidene]amino]-3-phenylpropanoic acid
• Standard InChI: InChI=1S/C141H226N46O29S3/c1-11-77(6)111(133(212)186-112(80(9)189)134(213)183-106(74-218)130(209)184-110(76(4)5)132(211)176-97(49-32-61-161-141(155)156)120(199)170-93(45-28-57-157-137(147)148)116(195)166-78(7)113(192)180-103(136(215)216)66-82-36-16-13-17-37-82)185-128(207)104(72-188)181-131(210)107-50-33-62-187(107)135(214)79(8)165-109(191)71-164-115(194)100(64-75(2)3)177-121(200)92(44-24-27-56-144)168-117(196)91(43-23-26-55-143)169-125(204)99(53-63-219-10)175-119(198)94(46-29-58-158-138(149)150)172-126(205)101(67-83-69-162-88-40-20-18-38-85(83)88)179-124(203)98(51-52-108(146)190)174-127(206)102(68-84-70-163-89-41-21-19-39-86(84)89)178-122(201)96(48-31-60-160-140(153)154)171-118(197)95(47-30-59-159-139(151)152)173-129(208)105(73-217)182-123(202)90(42-22-25-54-142)167-114(193)87(145)65-81-34-14-12-15-35-81/h12-21,34-41,69-70,75-80,87,90-107,110-112,162-163,188-189,217-218H,11,22-33,42-68,71-74,142-145H2,1-10H3,(H2,146,190)(H,164,194)(H,165,191)(H,166,195)(H,167,193)(H,168,196)(H,169,204)(H,170,199)(H,171,197)(H,172,205)(H,173,208)(H,174,206)(H,175,198)(H,176,211)(H,177,200)(H,178,201)(H,179,203)(H,180,192)(H,181,210)(H,182,202)(H,183,213)(H,184,209)(H,185,207)(H,186,212)(H,215,216)(H4,147,148,157)(H4,149,150,158)(H4,151,152,159)(H4,153,154,160)(H4,155,156,161)/t77-,78-,79-,80+,87-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,110-,111-,112-/m0/s1
• SMILES: CCC(C)C(C(=NC(C(C)O)C(=NC(CS)C(=NC(C(C)C)C(=NC(CCCNC(=N)N)C(=NC(CCCNC(=N)N)C(=NC(C)C(=NC(CC1=CC=CC=C1)C(=O)O)O)O)O)O)O)O)O)N=C(C(CO)N=C(C2CCCN2C(=O)C(C)N=C(CN=C(C(CC(C)C)N=C(C(CCCCN)N=C(C(CCCCN)N=C(C(CCSC)N=C(C(CCCNC(=N)N)N=C(C(CC3=CNC4=CC=CC=C43)N=C(C(CCC(=N)O)N=C(C(CC5=CNC6=CC=CC=C65)N=C(C(CCCNC(=N)N)N=C(C(CCCNC(=N)N)N=C(C(CS)N=C(C(CCCCN)N=C(C(CC7=CC=CC=C7)N)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O

Introduction

Structural Analysis

Chemical Composition

The compound belongs to the class of peptides formed through amide bonds between amino acids. Its backbone is composed of alternating stereoisomers (e.g., (R) and (S) configurations), which contribute to its three-dimensional structure and biochemical specificity. The inclusion of functional groups such as hydroxyl (-OH), amino (-NH₂), carbamidimido (-C(NH)(NH₂)), sulfanyl (-SH), and indole rings provides diverse chemical reactivity.

The stereochemistry is crucial for the compound's biological activity. Each stereoisomer influences molecular interactions such as hydrogen bonding, van der Waals forces, and hydrophobic effects within biological systems.

Functional Groups

The compound exhibits a variety of functional groups:

• Amino groups: Essential for peptide bond formation and interaction with acidic environments.

• Hydroxyl groups: Contribute to solubility and hydrogen bonding.

• Carbamidimido groups: Involved in enzymatic inhibition or substrate mimicry.

• Indole rings: Known for their aromaticity and ability to interact with hydrophobic pockets in proteins.

• Sulfanyl groups: Provide redox activity and potential for disulfide bond formation.

These functionalities suggest roles in catalysis, signaling pathways, or structural stabilization in biomolecules.

Synthesis Methods

Solid Phase Peptide Synthesis (SPPS)

SPPS is the preferred method for synthesizing complex peptides like "(2S)-...". This technique allows sequential addition of amino acids to a resin-bound peptide chain while protecting reactive groups to ensure specificity.

Protocol Overview:

• Resin Preparation: The synthesis begins with loading the first amino acid onto a resin support.

  • Example: Fmoc-Tyr-OH attached to 2-chlorotrityl chloride resin.

  • Coupling Reagents: HBTU/HOBt coupling protocols facilitate peptide bond formation.

  • Deprotection: Piperidine in DMF removes protective Fmoc groups after each coupling step.

Challenges:

The synthesis requires meticulous control over stereochemistry to ensure correct configurations (e.g., (R) vs (S)). Additionally, purification steps are critical due to the compound's size and complexity.

Purification Techniques

Purification involves acidolysis using cocktails like TFA:H₂O:TIS followed by precipitation with ethyl acetate or hexanes. High-performance liquid chromatography (HPLC) may be employed for further refinement.

Characterization Techniques

Infrared Spectroscopy (IR)

IR spectroscopy identifies functional groups based on absorption bands:

• NH stretching at 3500–3200 cm⁻¹.

• CONH stretching at 1700–1500 cm⁻¹.

• COOH stretching at 3600–2500 cm⁻¹.

Nuclear Magnetic Resonance (NMR)

NMR provides detailed structural information:

• Aromatic protons between δ = 6.5–9 ppm.

• Aliphatic protons between δ = 3–5 ppm.

Mass Spectrometry

Mass spectrometry confirms molecular weight and sequence integrity:

• Example result: m/z = 462.28 [M+H]+ for specific derivatives.

X-Ray Crystallography

X-ray crystallography can elucidate the three-dimensional arrangement of atoms within the compound.

Biological Activity

Antimicrobial Properties

Peptides containing indole rings exhibit promising antimicrobial activity due to their ability to disrupt bacterial membranes or inhibit enzymes like DNA gyrase. The compound's carbamidimido groups may mimic substrates of bacterial enzymes, enhancing its inhibitory effect.

Enzymatic Interactions

Molecular docking studies suggest strong binding affinities with enzymes such as lanosterol demethylase. This interaction could lead to antifungal activity comparable to standard drugs like Fluconazole.

Applications in Research

Drug Development

The compound's multifunctionality makes it a candidate for developing therapeutics targeting AMR or chronic infections.